Cas no 1806368-61-5 (3-(Difluoromethyl)-4-formylphenylpropanal)

• Product Name: 3-(Difluoromethyl)-4-formylphenylpropanal
• CAS No: 1806368-61-5
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 4962097
• Update Time: 2025-09-23

3-(Difluoromethyl)-4-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-formylphenylpropanal

• Inchi： 1S/C11H10F2O2/c1-7(5-14)8-2-3-9(6-15)10(4-8)11(12)13/h2-7,11H,1H3
• InChI Key： VGRCVEASMIURHA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=CC(=C1)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 3-(Difluoromethyl)-4-formylphenylpropanal

Exploring the Properties and Applications of 3-(Difluoromethyl)-4-formylphenylpropanal (CAS No. 1806368-61-5)

In the realm of specialty chemicals, 3-(Difluoromethyl)-4-formylphenylpropanal (CAS No. 1806368-61-5) stands out as a compound of significant interest due to its unique structural features and versatile applications. This difluoromethyl-substituted aldehyde is increasingly being studied for its potential in pharmaceuticals, agrochemicals, and material science. Its molecular framework, combining a formylphenyl group with a propanal chain, offers a rich platform for synthetic modifications, making it a valuable intermediate in organic synthesis.

The growing demand for fluorinated organic compounds has propelled research into 3-(Difluoromethyl)-4-formylphenylpropanal. Fluorine atoms are known to enhance the metabolic stability, bioavailability, and binding affinity of molecules, which is why this compound is often explored in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents. The difluoromethyl group in this compound is a key feature that contributes to its electronic and steric properties, influencing its reactivity in various chemical transformations.

Beyond pharmaceuticals, 3-(Difluoromethyl)-4-formylphenylpropanal has found applications in the agrochemical industry. Its structural motifs are relevant in the design of next-generation pesticides and herbicides, where the introduction of fluorine atoms can improve efficacy and environmental stability. The compound’s ability to act as a precursor for fluorinated intermediates makes it a sought-after material in the synthesis of crop protection agents. This aligns with the global trend toward sustainable agriculture, where high-performance agrochemicals with reduced ecological impact are in high demand.

From a synthetic chemistry perspective, the formylphenylpropanal moiety in this compound offers multiple reactive sites, enabling diverse functionalization strategies. Chemists leverage its aldehyde group for condensation reactions, nucleophilic additions, and cyclizations, facilitating the construction of complex heterocycles and fluorinated aromatic systems. Such transformations are critical in the development of advanced materials, including liquid crystals, polymers, and optoelectronic components. The compound’s compatibility with modern catalytic methodologies, such as palladium-catalyzed cross-couplings, further enhances its utility in industrial and academic settings.

In the context of green chemistry, 3-(Difluoromethyl)-4-formylphenylpropanal is also being evaluated for its potential in sustainable synthesis. Researchers are exploring solvent-free reactions, biocatalysis, and flow chemistry techniques to minimize waste and energy consumption during its production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals seeking innovative synthetic routes.

As the scientific community continues to uncover new applications for 3-(Difluoromethyl)-4-formylphenylpropanal, its commercial relevance is expected to grow. Whether in drug development, agrochemical innovation, or material science, this compound exemplifies the intersection of structural ingenuity and practical utility. For researchers and manufacturers alike, understanding its properties and reactivity is essential for harnessing its full potential in cutting-edge applications.